5-Bromo-1,6-dimethyl-1H-indazole

• IUPAC Name: 5-bromo-1,6-dimethylindazole
• InChI: InChI=1S/C9H9BrN2/c1-6-3-9-7(4-8(6)10)5-11-12(9)2/h3-5H,1-2H3
• InChI Key: GDVORDVVHXRNAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Br)C=NN2C
• Molecular Formula: C9H9BrN2
• DSSTOX Substance ID: DTXSID70657247
• Molecular Weight: 225.08 g/mol
• CAS No.: 1159511-81-5

Description

5-Bromo-1,6-dimethyl-1H-indazole is a chemical compound with the molecular weight of 225.09. Its IUPAC name is this compound and its InChI code is 1S/C9H9BrN2/c1-6-3-9-7 (4-8 (6)10)5-11-12 (9)2/h3-5H,1-2H3.

Synthesis Analysis

The synthesis of indazoles, including this compound, has been a topic of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a bromine atom and two methyl groups attached to an indazole core.

Chemical Reactions Analysis

The chemical reactions involving indazoles have been studied extensively. These reactions include 1,3-dipolar cycloaddition reactions, radical-mediated decarboxylative C(sp3)-N cross-coupling, and CuI-catalyzed coupling of N-acyl-N’-substituted hydrazines with aryl iodides.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C.

Scientific Research Applications

Efficient Synthesis of IKK2 Inhibitors

• Study Overview : Efficient and scalable chemical approaches to synthesize 3,5,7-trisubstituted 1H-indazoles, including 5-Bromo-1,6-dimethyl-1H-indazole, have been developed for use as potent IKK2 inhibitors (Lin et al., 2008).

Advancements in Amine Coupling Reactions

• Study Overview : The research found that 5-bromoindazoles participate in Buchwald reactions with a range of amines to generate novel derivatives, which are significant for chemical synthesis (Slade et al., 2009).

Development of Functionalized Indoles and Indazoles

• Study Overview : A study focused on the reactivity and selectivity of 5-bromo-3-iodoindazoles in palladium-catalyzed Sonogashira and Suzuki cross-coupling reactions. These reactions are used to obtain a range of new functionalized indoles and indazoles, potential 5-HT receptor ligands (Witulski et al., 2005).

Inhibition and Antioxidant Activity

• Study Overview : The compound 5-bromo-3-methyl-7-phenyl-1H-indazole, a derivative of this compound, showed significant α-glucosidase inhibition and antioxidant potential (Mphahlele et al., 2020).

Development of Bromodomain Inhibitors

• Study Overview : This study reports the development of 1H-indazol-4,7-dione derivatives as potent inhibitors of the bromodomain-containing protein 4 (BRD4), which is critical in cancer cell proliferation control (Yoo et al., 2018).

Safety and Hazards

This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is toxic if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, use only under a chemical fume hood, and avoid breathing dust, vapor, mist, or gas.

Future Directions

The future directions for the study of 5-Bromo-1,6-dimethyl-1H-indazole and similar compounds could involve the development of novel methods for the regiocontrolled synthesis of substituted indazoles due to their wide range of applications. This includes traditional applications in pharmaceuticals and agrochemicals, as well as emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis.

Mechanism of Action

Target of Action

Indazole-containing heterocyclic compounds, such as 5-Bromo-1,6-dimethyl-1H-indazole, have a wide variety of medicinal applications . They are known to inhibit, regulate, and/or modulate kinases such as CHK1, CHK2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell signaling pathways and are often targets in the treatment of diseases such as cancer .

Mode of Action

Indazole derivatives are known to bind with high affinity to their target kinases, leading to the inhibition, regulation, or modulation of these enzymes . This interaction can result in changes in cell signaling pathways, potentially leading to the death of cancer cells or the inhibition of disease progression .

Biochemical Pathways

The biochemical pathways affected by this compound are likely to be those involving its target kinases. For instance, the inhibition of CHK1 and CHK2 kinases can disrupt the cell cycle, leading to cell death . Similarly, the modulation of h-sgk can affect cell volume regulation . The downstream effects of these disruptions can include the death of cancer cells or the inhibition of disease progression .

Pharmacokinetics

It’s known that the compound has high gi absorption and is bbb permeant . Its lipophilicity and water solubility also influence its bioavailability .

Result of Action

The molecular and cellular effects of this compound’s action are likely to be related to its inhibition, regulation, or modulation of its target kinases . This can lead to disruptions in cell signaling pathways, potentially resulting in the death of cancer cells or the inhibition of disease progression .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s stability and efficacy can be affected by factors such as temperature, pH, and the presence of other substances . Additionally, the compound’s action can be influenced by the specific cellular environment in which it is acting, including the presence of other signaling molecules and the state of the target cells .

Biochemical Analysis

Biochemical Properties

5-Bromo-1,6-dimethyl-1H-indazole plays a crucial role in biochemical reactions by interacting with specific enzymes, proteins, and other biomolecules. This compound has been shown to interact with enzymes involved in metabolic pathways, such as cytochrome P450 enzymes, which are responsible for the oxidation of organic substances. The interaction between this compound and these enzymes can lead to the modulation of enzyme activity, affecting the overall metabolic processes within the cell .

Additionally, this compound has been found to bind to certain proteins, altering their conformation and function. These interactions can influence various cellular pathways, including those involved in signal transduction and gene expression .

Cellular Effects

The effects of this compound on different cell types and cellular processes are profound. This compound has been observed to influence cell signaling pathways, particularly those related to cell proliferation and apoptosis. By modulating the activity of key signaling molecules, this compound can either promote or inhibit cell growth, depending on the context .

Furthermore, this compound affects gene expression by interacting with transcription factors and other regulatory proteins. This interaction can lead to changes in the expression levels of specific genes, thereby impacting cellular metabolism and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms involves the binding of the compound to specific biomolecules, such as enzymes and receptors. This binding can result in the inhibition or activation of enzyme activity, leading to downstream effects on cellular processes .

For instance, this compound has been shown to inhibit the activity of certain kinases, which are enzymes that play a critical role in signal transduction pathways. By inhibiting these kinases, the compound can disrupt the signaling cascades that regulate cell growth and differentiation .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function. This compound is relatively stable under standard laboratory conditions, with minimal degradation observed over time .

Long-term exposure to this compound has been associated with sustained changes in cellular function, including alterations in cell cycle progression and metabolic activity. These effects are likely due to the compound’s ability to modulate key signaling pathways and gene expression over extended periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to have minimal toxic effects, while higher doses can lead to significant toxicity and adverse effects .

Threshold effects have been observed, where a certain dosage level is required to elicit a measurable biological response. Beyond this threshold, increasing the dosage can result in amplified effects, including potential toxicity. It is crucial to determine the optimal dosage range to maximize the therapeutic benefits while minimizing adverse effects .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation. The compound undergoes phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation, which are mediated by enzymes such as cytochrome P450 .